Cas no 2411271-07-1 (2-chloro-N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylacetamide)

• Product Name: 2-chloro-N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylacetamide
• CAS No: 2411271-07-1
• MF: C₁₂H₁₂Cl₂F₃NO
• MW: 314.13099193573
• CID: 5358160
• PubChem ID: 146095108
• Update Time: 2025-07-01

2-chloro-N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-Chloro-N-[1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl]-N-methylacetamide
• 2-chloro-N-{1-[3-chloro-4-(trifluoromethyl)phenyl]ethyl}-N-methylacetamide
• Z3788968406
• 2-chloro-N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylacetamide

• Inchi： 1S/C12H12Cl2F3NO/c1-7(18(2)11(19)6-13)8-3-4-9(10(14)5-8)12(15,16)17/h3-5,7H,6H2,1-2H3
• InChI Key： VSXBWRLEYFDTTR-UHFFFAOYSA-N
• SMILES： ClC1=C(C(F)(F)F)C=CC(=C1)C(C)N(C(CCl)=O)C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 325
• XLogP3: 3.8
• Topological Polar Surface Area: 20.3

Additional information on 2-chloro-N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylacetamide

Chemical Compound CAS No 2411271-07-1: A Comprehensive Overview

The compound with CAS No 2411271-07-1, known as 2-chloro-N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylacetamide, is a highly specialized organic compound with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in pharmaceuticals, agrochemicals, and materials science. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest for researchers worldwide.

The chemical structure of 2-chloro-N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylacetamide is characterized by a trifluoromethyl group attached to a phenyl ring, which is further connected to an ethyl chain. This chain is substituted with a chlorine atom and an acetamide group containing a methyl substituent. The combination of these functional groups imparts unique electronic and steric properties to the molecule, making it suitable for various applications.

Recent studies have highlighted the potential of this compound in the development of new drug delivery systems. Its ability to form stable amide bonds and its resistance to hydrolysis under physiological conditions make it an ideal candidate for drug conjugation. Researchers have explored its use in targeted drug delivery, where the compound can serve as a linker between therapeutic agents and targeting moieties.

In the field of agrochemicals, this compound has shown promise as a herbicide. Its ability to inhibit specific enzymes involved in plant metabolism has been extensively studied. Field trials conducted in controlled environments have demonstrated its efficacy in controlling invasive plant species without significant adverse effects on surrounding ecosystems.

The synthesis of 2-chloro-N-{1-3-chloro-4-(trifluoromethyl)phenylethyl}-N-methylacetamide involves a multi-step process that requires precise control over reaction conditions. The use of advanced catalysts and green chemistry principles has enabled the development of more sustainable synthesis routes. These methods not only reduce environmental impact but also improve the overall yield and purity of the final product.

From a materials science perspective, this compound has been investigated for its potential as a high-performance polymer additive. Its ability to enhance thermal stability and mechanical properties of polymers makes it a valuable component in the production of advanced materials for aerospace and automotive industries.

Recent advancements in computational chemistry have provided deeper insights into the electronic properties of this compound. Quantum mechanical calculations have revealed its reactivity patterns and interaction mechanisms with biological molecules, paving the way for novel applications in biotechnology.

In conclusion, CAS No 2411271-07-1 represents a versatile compound with wide-ranging applications across multiple disciplines. Its unique chemical structure, combined with recent research findings, positions it as a key player in the development of innovative solutions in pharmaceuticals, agrochemicals, and materials science. As research continues to uncover new potentials, this compound is expected to play an increasingly important role in advancing modern technology and industry.